Cas no 1250936-08-3 ((2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine)

• Product Name: (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine
• CAS No: 1250936-08-3
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• MDL: MFCD16845745
• CID: 5301551
• PubChem ID: 62682396
• Update Time: 2025-06-08

(2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2-aminoethyl)(methyl)[(5-methylthiophen-2-yl)methyl]amine
• N'-methyl-N'-[(5-methylthiophen-2-yl)methyl]ethane-1,2-diamine
• 1,2-Ethanediamine, N1-methyl-N1-[(5-methyl-2-thienyl)methyl]-
• (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine

• MDL： MFCD16845745
• Inchi： 1S/C9H16N2S/c1-8-3-4-9(12-8)7-11(2)6-5-10/h3-4H,5-7,10H2,1-2H3
• InChI Key： NUQXVEJACVPJNJ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CN(C)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• XLogP3: 0.9
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine

Professional Introduction to Compound with CAS No 1250936-08-3 and Product Name: (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine

Compound with the CAS number 1250936-08-3 and the product name (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in various biochemical and medicinal contexts. The intricate molecular architecture of this compound, featuring a combination of amino, methyl, and thiophenyl groups, positions it as a promising candidate for further exploration in drug development and therapeutic interventions.

The molecular structure of (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine incorporates several key functional groups that contribute to its chemical reactivity and biological activity. The presence of an amino group in the 2-aminoethyl moiety enhances its solubility in polar solvents, facilitating its use in various biochemical assays. Additionally, the methyl group attached to the nitrogen atom in the product name suggests potential interactions with other biomolecules, which could be exploited for therapeutic purposes. The thiophenyl ring, particularly the 5-methylthiophen-2-yl moiety, introduces a heterocyclic component that is known to exhibit a wide range of biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The thiophenyl ring in (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine is particularly noteworthy due to its ability to interact with biological targets in a manner that is both specific and potent. This has led to increased interest in thiophene derivatives as pharmacophores in the development of new drugs. For instance, studies have shown that thiophene-based compounds can modulate enzyme activity and receptor binding, making them valuable candidates for treating a variety of diseases.

In addition to its structural features, the compound's potential biological activity has been explored through computational modeling and experimental studies. Computational methods have been instrumental in predicting how (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine might interact with biological targets such as enzymes and receptors. These predictions have guided experimental efforts aimed at validating these hypotheses. Preliminary experiments have indeed shown promising results, indicating that this compound can exhibit inhibitory effects on certain enzymes implicated in metabolic disorders.

The synthesis of (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine represents another area of interest within the chemical community. The development of efficient synthetic routes allows for the scalable production of this compound, which is crucial for both research and commercial applications. Modern synthetic methodologies have enabled chemists to construct complex molecules with high precision and yield, thereby facilitating further exploration of their properties and potential uses.

The impact of this compound on future pharmaceutical research is significant. As our understanding of biological systems continues to evolve, compounds like (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine will play a crucial role in developing new therapeutic strategies. Their unique structural features offer opportunities for designing drugs that are more effective and have fewer side effects compared to existing treatments. Furthermore, the versatility of this compound's functional groups allows it to be modified in various ways, enabling researchers to tailor its properties for specific applications.

The integration of computational chemistry and experimental biology has been pivotal in advancing our understanding of this compound's potential applications. By leveraging both computational tools and wet-lab experiments, researchers can gain comprehensive insights into how (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methylamine functions at the molecular level. This interdisciplinary approach has led to significant breakthroughs in understanding drug-receptor interactions and has paved the way for the development of novel therapeutic agents.

The future prospects for (2-aminoethyl)(methyl)(5-methylthiophen-2-yl)methlamine are bright, with ongoing research expected to uncover new applications and refine existing ones. As more data becomes available from both laboratory studies and clinical trials, our knowledge of this compound will continue to expand. This will not only enhance our ability to utilize it effectively but also open up new avenues for exploration within the broader field of medicinal chemistry.